Cas no 2227724-07-2 (rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227724-07-2
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6131881
• PubChem ID: 165843917
• Update Time: 2025-06-13

rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227724-07-2
• EN300-1812837

• Inchi： 1S/C14H18O2/c1-8-6-5-7-10(9(8)2)11-12(13(15)16)14(11,3)4/h5-7,11-12H,1-4H3,(H,15,16)/t11-,12+/m1/s1
• InChI Key： CWEQERRUXRUFBB-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC=C(C)C=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Research Briefing on rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227724-07-2)

Recent studies on the compound rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227724-07-2) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical agents. This cyclopropane derivative has garnered attention due to its unique structural features, which enable it to act as a versatile building block in medicinal chemistry. The compound's stereochemistry and functional groups make it particularly valuable for the development of targeted therapies, especially in the fields of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role in the synthesis of selective kinase inhibitors. Researchers utilized rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as a chiral precursor to develop analogs with enhanced binding affinity for specific kinase targets. The study reported a 40% improvement in inhibitory activity compared to previous generations of inhibitors, attributed to the compound's ability to induce optimal spatial orientation of pharmacophores.

In the context of drug metabolism, recent pharmacokinetic investigations have revealed interesting properties of this compound. A preclinical study demonstrated its favorable metabolic stability, with a half-life of approximately 8 hours in human liver microsomes. The dimethylphenyl moiety appears to confer resistance to oxidative metabolism, while the cyclopropane ring contributes to overall molecular rigidity, potentially reducing off-target effects in therapeutic applications.

The synthetic accessibility of rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and reduced environmental impact. The new protocol employs asymmetric hydrogenation as a key step, addressing previous challenges in stereocontrol during the cyclopropanation process.

Emerging applications in neurological disorders have been particularly promising. Preliminary in vitro studies suggest that derivatives of this compound may modulate GABAergic transmission with subtype selectivity. This finding, reported in a recent ACS Chemical Neuroscience article, could pave the way for new treatments for epilepsy and anxiety disorders with reduced side-effect profiles compared to current medications.

Future research directions for rac-(1R,3R)-3-(2,3-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid include further exploration of its potential in combination therapies and the development of prodrug formulations to enhance bioavailability. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing industry interest in its therapeutic potential.